Cas no 1245644-42-1 (6-Bromo-3-iodoimidazo1,2-apyrazine)

• Product Name: 6-Bromo-3-iodoimidazo1,2-apyrazine
• CAS No: 1245644-42-1
• MF: C₆H₃BrIN₃
• MW: 323.916591882706
• MDL: MFCD18072708
• CID: 838844
• PubChem ID: 56763839
• Update Time: 2025-06-12

6-Bromo-3-iodoimidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodoimidazo[1,2-a]pyrazine
• 6-bromo-3-iodo-Imidazo[1,2-a]pyrazine
• 6-Bromo-3-iodoimidazo1,2-apyrazine

• MDL： MFCD18072708
• Inchi： 1S/C6H3BrIN3/c7-4-3-11-5(8)1-10-6(11)2-9-4/h1-3H
• InChI Key： QQRGSZAMEYFXCS-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=NC(=CN21)Br

Computed Properties

• Exact Mass: 322.85600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 2.64
• PSA: 30.19000
• LogP: 2.09640

Additional information on 6-Bromo-3-iodoimidazo1,2-apyrazine

Recent Advances in the Study of 6-Bromo-3-iodoimidazo[1,2-a]pyrazine (CAS: 1245644-42-1) and Its Applications in Chemical Biology and Medicine

The compound 6-Bromo-3-iodoimidazo[1,2-a]pyrazine (CAS: 1245644-42-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This heterocyclic compound, characterized by its unique imidazo[1,2-a]pyrazine scaffold, serves as a crucial building block for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have highlighted its potential in drug discovery, particularly in the design of kinase inhibitors and modulators of protein-protein interactions.

One of the most notable advancements in the utilization of 6-Bromo-3-iodoimidazo[1,2-a]pyrazine is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have successfully employed this compound to develop potent and selective inhibitors of kinases such as PI3K, mTOR, and CDKs, which are critical targets in oncology. The bromo and iodo substituents on the imidazo[1,2-a]pyrazine core provide reactive sites for further functionalization, enabling the introduction of diverse pharmacophores to optimize binding affinity and selectivity.

In addition to its applications in kinase inhibitor development, 6-Bromo-3-iodoimidazo[1,2-a]pyrazine has been explored as a precursor for the synthesis of compounds with antimicrobial properties. Recent studies have demonstrated its efficacy in the design of novel antibiotics targeting drug-resistant bacterial strains. The imidazo[1,2-a]pyrazine scaffold mimics natural purine bases, allowing these compounds to interfere with bacterial DNA replication and protein synthesis. This approach has shown promise in addressing the growing challenge of antibiotic resistance, particularly in Gram-positive pathogens such as Staphylococcus aureus and Enterococcus faecium.

Another emerging area of research involves the use of 6-Bromo-3-iodoimidazo[1,2-a]pyrazine in the development of fluorescent probes and imaging agents. The compound's rigid aromatic structure and ability to undergo facile derivatization make it an attractive candidate for the design of probes targeting specific biomolecules. Recent work has focused on conjugating this scaffold with fluorophores to create tools for real-time monitoring of enzymatic activity and cellular processes. These probes have been particularly valuable in studying the dynamics of kinase activity in live cells, providing insights into the spatiotemporal regulation of signaling pathways.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 6-Bromo-3-iodoimidazo[1,2-a]pyrazine derivatives. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity, as well as exploring greener alternatives to traditional halogenation reactions. Advances in transition-metal-catalyzed cross-coupling reactions have significantly expanded the scope of accessible derivatives, enabling the rapid generation of diverse compound libraries for high-throughput screening.

In conclusion, 6-Bromo-3-iodoimidazo[1,2-a]pyrazine (CAS: 1245644-42-1) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibitor development to antimicrobial agents and molecular probes, highlighting its broad utility in drug discovery and biological research. Ongoing studies continue to uncover new opportunities for this compound, particularly in addressing unmet medical needs and advancing our understanding of complex biological systems. Future research directions may include the exploration of its potential in targeted drug delivery systems and the development of next-generation therapeutics with improved pharmacokinetic properties.